Hexamethyldisilazane
Hexamethyldisilazane
Hexamethyldisilazane is an N-silyl compound obtained from ammonia by replacement of two of the hydrogens with trimethylsilyl groups. Hexamethyldisilazane is a derivatisation agent used in gas chromatography mass spectrometry applications. It has a role as a chromatographic reagent. It derives from a hydride of an ammonia.
Hexamethyl disilazane appears as a liquid. May be toxic by ingestion. Irritates skin and eyes. Vapors are heavier than air. May emit highly toxic nitrogen oxide fumes when heated to decomposition. Used to make other chemicals.
Hexamethyl disilazane appears as a liquid. May be toxic by ingestion. Irritates skin and eyes. Vapors are heavier than air. May emit highly toxic nitrogen oxide fumes when heated to decomposition. Used to make other chemicals.
Brand Name:
Vulcanchem
CAS No.:
999-97-3
VCID:
VC0044280
InChI:
InChI=1S/C6H19NSi2/c1-8(2,3)7-9(4,5)6/h7H,1-6H3
SMILES:
C[Si](C)(C)N[Si](C)(C)C
Molecular Formula:
C6H19NSi2
Molecular Weight:
161.39 g/mol
Hexamethyldisilazane
CAS No.: 999-97-3
Reference Standards
VCID: VC0044280
Molecular Formula: C6H19NSi2
Molecular Weight: 161.39 g/mol
CAS No. | 999-97-3 |
---|---|
Product Name | Hexamethyldisilazane |
Molecular Formula | C6H19NSi2 |
Molecular Weight | 161.39 g/mol |
IUPAC Name | [dimethyl-(trimethylsilylamino)silyl]methane |
Standard InChI | InChI=1S/C6H19NSi2/c1-8(2,3)7-9(4,5)6/h7H,1-6H3 |
Standard InChIKey | FFUAGWLWBBFQJT-UHFFFAOYSA-N |
SMILES | C[Si](C)(C)N[Si](C)(C)C |
Canonical SMILES | C[Si](C)(C)N[Si](C)(C)C |
Boiling Point | 125.0 °C 125 °C |
Colorform | Colorless liquid |
Density | 0.7741 g/cu cm at 25 °C |
Flash Point | 48 °F (NFPA, 2010) 81 °F (27 °C) closed cup 14 °C (closed cup) /from table/ |
Physical Description | Hexamethyl disilazane appears as a liquid. May be toxic by ingestion. Irritates skin and eyes. Vapors are heavier than air. May emit highly toxic nitrogen oxide fumes when heated to decomposition. Used to make other chemicals. Liquid; WetSolid |
Description | Hexamethyldisilazane is an N-silyl compound obtained from ammonia by replacement of two of the hydrogens with trimethylsilyl groups. Hexamethyldisilazane is a derivatisation agent used in gas chromatography mass spectrometry applications. It has a role as a chromatographic reagent. It derives from a hydride of an ammonia. Hexamethyl disilazane appears as a liquid. May be toxic by ingestion. Irritates skin and eyes. Vapors are heavier than air. May emit highly toxic nitrogen oxide fumes when heated to decomposition. Used to make other chemicals. |
Related CAS | 1070-89-9 (hydrochloride salt) 4039-32-1 (lithium salt) 1070-89-9 (Na salt) |
Solubility | Soluble in acetone, benzene, ethyl ether, heptane, perchloroethylene Insol in water, reacts slowly In water, 392 mg/l @ 25 °C /Estimated/ |
Synonyms | hexamethyldisilazane hexamethylsilazane hexamethylsilazane, aluminum salt hexamethylsilazane, beryllium salt hexamethylsilazane, cadmium salt hexamethylsilazane, cerium (+3) salt hexamethylsilazane, chromium (3+) salt hexamethylsilazane, cobalt (2+) salt hexamethylsilazane, europium (3+) salt hexamethylsilazane, gadolinium (3+) salt hexamethylsilazane, gallium salt hexamethylsilazane, germanium (2+) salt hexamethylsilazane, holmium (3+) salt hexamethylsilazane, indium (3+) salt hexamethylsilazane, iron (3+) salt hexamethylsilazane, lanthanum (3+) salt hexamethylsilazane, lead (2+) salt hexamethylsilazane, lithium salt hexamethylsilazane, lutetium (3+) salt hexamethylsilazane, magnesium salt hexamethylsilazane, manganese (2+) salt hexamethylsilazane, mercury (2+) salt hexamethylsilazane, neodymium (3+) salt hexamethylsilazane, potassium salt hexamethylsilazane, praseodymium (3+) salt hexamethylsilazane, samarium (3+) salt hexamethylsilazane, scandium (3+) salt hexamethylsilazane, silanamine-(15)N-labeled hexamethylsilazane, sodium salt hexamethylsilazane, thallium (3+) salt hexamethylsilazane, tin (2+) salt hexamethylsilazane, titanium (3+) salt hexamethylsilazane, uranium (3+) (3:1) salt hexamethylsilazane, vanadium (3+) salt hexamethylsilazane, ytterbium (3+) salt hexamethylsilazane, yttrium (3+) salt hexamethylsilazane, zinc salt N-lithiohexamethyldisilazane sodium hexamethyldisilazide |
Vapor Pressure | 13.79 mmHg 13.8 mm Hg at 25 °C |
PubChem Compound | 13838 |
Last Modified | Nov 12 2021 |
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